1-[4-(1-Naphthylmethoxy)phenyl]-1-ethanone

• IUPAC Name: 1-[4-(naphthalen-1-ylmethoxy)phenyl]ethanone
• InChI: InChI=1S/C19H16O2/c1-14(20)15-9-11-18(12-10-15)21-13-17-7-4-6-16-5-2-3-8-19(16)17/h2-12H,13H2,1H3
• InChI Key: XHGPJYNGYBQSNX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)OCC2=CC=CC3=CC=CC=C32
• Molecular Formula: C19H16O2
• Molecular Weight: 276.3 g/mol

Description

1-[4-(1-Naphthylmethoxy)phenyl]-1-ethanone is a biochemical used for proteomics research. It has a molecular formula of C19H16O2 and a molecular weight of 276.34.

Molecular Structure Analysis

The molecular structure of 1-[4-(1-Naphthylmethoxy)phenyl]-1-ethanone consists of 19 carbon atoms, 16 hydrogen atoms, and 2 oxygen atoms. The InChI code for this compound is 1S/C19H16O2/c1-14(20)15-9-11-18(12-10-15)21-13-17-7-4-6-16-5-2-3-8-19(16)17/h2-12H,13H2,1H3.

Physical And Chemical Properties Analysis

1-[4-(1-Naphthylmethoxy)phenyl]-1-ethanone is a solid substance. It has a melting point range of 150 - 152 degrees Celsius.

Scientific Research Applications

Synthesis and Properties

• Synthesis and Characterization : A novel heterocyclic compound closely related to 1-[4-(1-Naphthylmethoxy)phenyl]-1-ethanone was synthesized and characterized using various techniques, indicating transparency in the visible region and thermal stability (Shruthi et al., 2019).

• Optical and Thermal Properties : The compound demonstrates notable optical and thermal properties, as explored through techniques like UV-visible and Thermal analysis, signifying potential applications in materials science (Shruthi et al., 2019).

Photophysical Properties

• Extended π-Conjugation Effects : Research on aza-BODIPYs bearing naphthyl groups, starting from a similar compound, revealed that the attachment of the naphthyl group leads to significant shifts in absorption and emission maxima, indicating potential use in photophysical applications (Jiang et al., 2015).

Chemical Synthesis and Applications

• Chemical Reactions and Derivatives : The compound has been used in various chemical reactions, leading to the formation of different derivatives with potential applications in chemical synthesis and medicinal chemistry (Walter, 1994).

• Antimicrobial Activity : Derivatives of the compound have been synthesized and studied for their antimicrobial activity, indicating potential use in the development of new antimicrobial agents (Patel et al., 2011; Patel et al., 2012).

Photoremovable Protecting Group

• Photoremovable Protecting Group for Carboxylic Acids : A related compound has been used as a photoremovable protecting group for carboxylic acids, highlighting its utility in synthetic chemistry (Atemnkeng et al., 2003).

Miscellaneous Applications

• Solubility Measurement : The solubility of a closely related compound in aqueous ethanol solution was studied, providing valuable data for its mechanism and preparation in crystal form, which can be relevant in pharmaceutical and chemical industries (Hu et al., 2010).

Safety and Hazards

The safety information available indicates that 1-[4-(1-Naphthylmethoxy)phenyl]-1-ethanone may be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling. In case of inadequate ventilation, respiratory protection should be worn.